(2E)-[(4-chlorophenyl)hydrazono][(4-ethylphenyl)sulfonyl]acetonitrile

• IUPAC Name: (1E)-N-(4-chloroanilino)-1-(4-ethylphenyl)sulfonylmethanimidoyl cyanide
• InChI: InChI=1S/C16H14ClN3O2S/c1-2-12-3-9-15(10-4-12)23(21,22)16(11-18)20-19-14-7-5-13(17)6-8-14/h3-10,19H,2H2,1H3/b20-16+
• InChI Key: BUKFEVUEEZTHNK-CAPFRKAQSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C(=NNC2=CC=C(C=C2)Cl)C#N
• Isomeric SMILES: CCC1=CC=C(C=C1)S(=O)(=O)/C(=N/NC2=CC=C(C=C2)Cl)/C#N
• Molecular Formula: C16H14ClN3O2S
• Molecular Weight: 347.8 g/mol

Description

(2E)-[(4-chlorophenyl)hydrazono][(4-ethylphenyl)sulfonyl]acetonitrile, more commonly known as CHES, is an organic compound with a wide range of applications in scientific research. It is a versatile compound that has been used in a variety of different fields, including biochemistry, physiology, and synthetic organic chemistry. CHES has been used as a reagent in a variety of reactions and has also been used as a catalyst in numerous processes. In addition, CHES has been used as a substrate for enzymatic reactions and as a ligand for binding proteins.

Scientific Research Applications

CHES has a wide range of applications in scientific research. It has been used as a reagent in a variety of reactions, including the synthesis of heterocyclic compounds, the synthesis of carboxylic acids, and the synthesis of amides. It has also been used as a catalyst in numerous processes, including the synthesis of heterocyclic compounds, the synthesis of carboxylic acids, and the synthesis of amides. In addition, CHES has been used as a substrate for enzymatic reactions and as a ligand for binding proteins.

Mechanism of Action

The mechanism of action of CHES is not fully understood. However, it is believed that CHES acts as a catalyst for a variety of reactions, including the synthesis of heterocyclic compounds, the synthesis of carboxylic acids, and the synthesis of amides. In addition, CHES has been shown to bind to proteins, which may be responsible for its ability to act as a substrate for enzymatic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of CHES are not fully understood. However, it has been shown to act as a substrate for enzymatic reactions and as a ligand for binding proteins. In addition, CHES has been shown to have a variety of effects on cells, including the inhibition of cell growth, the induction of apoptosis, and the inhibition of gene expression.

Advantages and Limitations for Lab Experiments

The advantages of using CHES in laboratory experiments include its availability, its low cost, and its versatility. Its availability and low cost make it an attractive option for researchers on a budget. In addition, its versatility makes it a useful reagent for a variety of reactions. The main limitation of using CHES in laboratory experiments is its lack of specificity. CHES has been shown to bind to a variety of proteins and to act as a substrate for a variety of enzymatic reactions, making it difficult to control the outcome of a reaction.

Future Directions

The potential future directions for CHES include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications. In addition, further research into the synthesis of CHES and the development of new synthetic methods could lead to new and improved applications for the compound. Finally, further research into the potential therapeutic applications of CHES could lead to the development of new drugs and treatments.

Synthesis Methods

CHES can be synthesized in a variety of ways. One method involves the reaction of 4-chlorophenylhydrazine with 4-ethylphenylsulfonylacetonitrile in the presence of a base. This reaction produces CHES in a yield of up to 90%. Another method involves the reaction of 4-chlorophenylhydrazine with 4-ethylphenylsulfonylacetic acid in the presence of a base. This reaction produces CHES in a yield of up to 95%.